Cas no 918662-49-4 (1(2H)-Isoquinolinone, 6-ethoxy-)

• Product Name: 1(2H)-Isoquinolinone, 6-ethoxy-
• CAS No: 918662-49-4
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 771770
• PubChem ID: 57893089
• Update Time: 2025-04-19

1(2H)-Isoquinolinone, 6-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 6-ethoxy-
• 6-ethoxy-2H-isoquinolin-1-one
• DTXSID70728224
• 918662-49-4
• SCHEMBL8271650
• SCHEMBL745351
• 6-Ethoxyisoquinolin-1(2H)-one
• GPNACORCIVCSBD-UHFFFAOYSA-N

• Inchi： 1S/C11H11NO2/c1-2-14-9-3-4-10-8(7-9)5-6-12-11(10)13/h3-7H,2H2,1H3,(H,12,13)
• InChI Key： GPNACORCIVCSBD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2C(NC=CC=2C=1)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų